N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide

• IUPAC Name: N-[4-(morpholine-4-carbonyl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H20N2O3/c25-21(19-6-5-16-3-1-2-4-18(16)15-19)23-20-9-7-17(8-10-20)22(26)24-11-13-27-14-12-24/h1-10,15H,11-14H2,(H,23,25)
• InChI Key: YRKWZXHMJWMUCP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide, also known as MNPA, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. MNPA is a synthetic compound that has been developed through a specific synthesis method, and it has been studied for its mechanism of action and potential biochemical and physiological effects.

Mechanism of Action

N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide binds to the sigma-1 receptor through a specific binding site, and it has been shown to modulate the activity of the receptor in a dose-dependent manner. The sigma-1 receptor is involved in regulating various cellular processes, including neurotransmitter release and calcium signaling, and this compound has been found to modulate these processes through its interaction with the receptor.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, particularly in the nervous system. It has been shown to modulate the release of neurotransmitters, including dopamine, norepinephrine, and serotonin, and it has been found to regulate calcium signaling in neurons. This compound has also been found to have potential neuroprotective effects, as it has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide has several advantages for use in lab experiments. It is a synthetic compound that can be produced in high yields with high purity, making it a useful tool for scientific research. This compound also has a high affinity for the sigma-1 receptor, making it a specific tool for studying the role of the receptor in various cellular processes. However, this compound has some limitations, including its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for research on N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide. One potential area of research is to further investigate its mechanism of action and its role in regulating cellular processes in the nervous system. Another potential area of research is to explore its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and psychiatric disorders. Finally, further studies are needed to determine the long-term effects of this compound and its potential toxicity, particularly in vivo.

Scientific Research Applications

N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in regulating various cellular processes, including neurotransmitter release and calcium signaling. This compound has been used as a tool to study the role of the sigma-1 receptor in these processes, and it has been found to modulate the activity of the receptor in a dose-dependent manner.